2,5-Difluoro-4-nitrobenzonitrile

• IUPAC Name: 2,5-difluoro-4-nitrobenzonitrile
• InChI: InChI=1S/C7H2F2N2O2/c8-5-2-7(11(12)13)6(9)1-4(5)3-10/h1-2H
• InChI Key: HKKHVLVXHJDVQE-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1F)[N+](=O)[O-])F)C#N
• Molecular Formula: C7H2F2N2O2
• Molecular Weight: 184.10 g/mol
• CAS RN: 172921-32-3

Description

2,5-Difluoro-4-nitrobenzonitrile is a chemical compound with the molecular formula C7H2F2N2O2. It has an average mass of 184.100 Da and a monoisotopic mass of 184.008438 Da.

Molecular Structure Analysis

The InChI code for 2,5-Difluoro-4-nitrobenzonitrile is 1S/C7H2F2N2O2/c8-5-2-7(11(12)13)6(9)1-4(5)3-10/h1-2H. This indicates the specific arrangement of atoms in the molecule.

Physical And Chemical Properties Analysis

2,5-Difluoro-4-nitrobenzonitrile is a solid at room temperature. It has a molecular weight of 184.1. The compound’s density, boiling point, and other physical properties are not specified in the available resources.

Scientific Research Applications

• Description : A solid compound that is sealed in dry storage at room temperature.

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Medicinal Chemistry and Drug Development

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Materials Science and Organic Electronics

• Results : Enhanced charge transport properties or improved optoelectronic performance.

Analytical Chemistry and Chromatography

• Results : Accurate quantification of other compounds in complex mixtures.

Pharmaceutical Process Research

• Results : Efficient and scalable synthesis methods for drug intermediates.

Computational Chemistry and Molecular Modeling

• Results : Insights into electronic properties, reactivity, or binding interactions.

Safety And Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fumes/gas/mist/vapors/spray and ensuring adequate ventilation.

Synthesis routes and methods

Procedure details

A mixture of 1-bromo-2,5-difluoro-4-nitro-benzene (95 g, 399 mmol) and CuCN (71.8 g, 798 mmol) in NMP (700 mL) was set to a pre-heated 160° C. oil-base and stirred at 160° C. under N2 over 450 min. The mixture was cooled to RT, charged with Na2SO4 (300 g) and MTBE (1 L), and stirred for an additional 15 min. The resulting mixture was filtered and the filtrate was charged with 800 mL of water, then the separated aqueous layer was extracted with MTBE. The combined organic layers were washed with water and brine, dried over Na2SO4 and concentrated. The material was recrystallized from EtOH/water (2/1) to yield 2,5-Difluoro-4-nitro-benzonitrile (50 g, 68% yield) as a pale brown solid. 1H NMR (400 MHz, CDCl3) δ 7.96-7.95 (dd, 1H), 7.67-7.64 (dd, 1H).